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Compound of Interest

Compound Name: MY-943

Cat. No.: B10857937 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "MY-943" as an aryl hydrocarbon receptor

agonist could not be located in the public domain. The following guidelines are based on

general best practices for the disposal of hazardous laboratory chemicals. It is imperative to

obtain the specific SDS from the manufacturer or supplier of MY-943 and consult with your

institution's Environmental Health and Safety (EHS) department for disposal procedures

specific to your location and facilities.

The responsible management and disposal of chemical waste are critical for ensuring

personnel safety and environmental protection. This guide provides a procedural framework for

the proper disposal of the aryl hydrocarbon receptor agonist MY-943, treating it as a potentially

hazardous bioactive compound.

I. Immediate Safety and Handling Precautions
Before beginning any work that will generate waste, it is crucial to be familiar with the hazards

associated with MY-943. While the specific toxicology is not detailed here, as an aryl

hydrocarbon receptor agonist, it should be handled with care.

Personal Protective Equipment (PPE): At a minimum, the following PPE should be worn when

handling MY-943 and its waste:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

Eye Protection: Safety glasses or goggles to protect from splashes.
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Lab Coat: A standard laboratory coat to protect clothing and skin.

II. Step-by-Step Disposal Protocol
The proper disposal of chemical waste involves segregation, containment, and labeling.

Following these steps will help ensure that waste is managed safely and in compliance with

regulations.

Waste Segregation: Do not mix waste containing MY-943 with other chemical waste streams

unless their compatibility is certain. As a general rule, waste should be segregated into

categories such as:

Halogenated solvents

Non-halogenated solvents

Aqueous solutions

Solid chemical waste

Waste Container Selection: Use a designated, leak-proof, and chemically compatible waste

container. The container must have a secure cap to prevent spills and evaporation. It is often

practical to reuse the original manufacturer's bottle for waste accumulation, provided it is in

good condition and correctly labeled.

Labeling of Waste Containers: All waste containers must be clearly labeled as soon as the

first drop of waste is added. The label should include:

The words "Hazardous Waste"

The full chemical name of all contents (e.g., "MY-943 in methanol")

The approximate concentrations of each component

The date the waste was first added to the container

The name of the principal investigator or laboratory contact
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Disposal of Liquid Waste:

Collect all solutions containing MY-943 in a designated hazardous waste container.

Do not dispose of MY-943 solutions down the sink.

Keep the waste container securely capped when not in use.

Disposal of Solid Waste:

Place solid MY-943, such as unused reagent or contaminated materials (e.g., weighing

paper, gloves, and paper towels), in a designated container for solid hazardous waste.

Ensure the container is properly sealed to prevent the release of dust or vapors.

Disposal of Contaminated Labware:

Disposable Labware: Items such as pipette tips, and centrifuge tubes that have come into

contact with MY-943 should be placed in the solid hazardous waste container.

Reusable Labware: Glassware should be decontaminated before being washed. This

typically involves rinsing with a suitable solvent (e.g., ethanol or acetone) and collecting

the rinsate as hazardous waste. Subsequent rinses with soap and water may be

permissible for drain disposal, but collecting all rinses as hazardous waste is the most

cautious approach.

III. Hazardous Waste Storage Limits
Laboratories are subject to regulations regarding the maximum amount of hazardous waste

that can be stored at the point of generation (a "satellite accumulation area"). While these limits

can vary by jurisdiction, the following table summarizes typical requirements.[1][2][3]

Waste Category Maximum Accumulation Volume

Hazardous Waste 55 gallons

Acutely Hazardous Waste (P-listed) 1 quart (liquid) or 1 kg (solid)
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Once these limits are reached, the waste must be transferred to a central accumulation area

within a specified timeframe, typically three days.[1]

IV. Chemical Waste Disposal Workflow
The following diagram illustrates the general workflow for the safe disposal of laboratory

chemical waste.
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Caption: General workflow for laboratory chemical waste disposal.
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V. Institutional and Regulatory Compliance
Researchers and their institutions are responsible for complying with all federal, state, and local

regulations governing hazardous waste.[4][5] This includes:

Training: All personnel who generate hazardous waste must receive appropriate training.

Documentation: Maintain accurate records of waste generation and disposal.

Emergency Procedures: Be familiar with your institution's emergency procedures for

chemical spills.

By adhering to these procedures, you can ensure the safe and compliant disposal of MY-943
and other laboratory chemicals, thereby protecting yourself, your colleagues, and the

environment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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